Cas no 110501-56-9 (2-Propanamine,N,N'-(thiodi-2,1-ethanediyl)bis[N-(1-methylethyl)- (9CI))

• Product Name: 2-Propanamine,N,N'-(thiodi-2,1-ethanediyl)bis[N-(1-methylethyl)- (9CI)
• CAS No: 110501-56-9
• MF: C₁₆H₃₆N₂S
• MW: 288.535443305969
• CID: 128832
• PubChem ID: 517943
• Update Time: 2025-04-18

2-Propanamine,N,N'-(thiodi-2,1-ethanediyl)bis[N-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfane, bis(2-diisopropylaminoethyl)-
• BIS(2-DIISOPROPYLAMINOETHYL)SULPHIDE
• N-[2-[2-[di(propan-2-yl)amino]ethylsulfanyl]ethyl]-N-propan-2-ylpropan-2-amine
• bis-(2-diisopropylaminoethyl) sulfide
• N-(2-([2-(Diisopropylamino)ethyl]sulfanyl)ethyl)-N-isopropyl-2-propanamine #
• 110501-56-9
• DTXSID90911712
• Bis(2-diisopropylaminoethyl) sulfide
• N,N'-[Sulfanediyldi(ethane-2,1-diyl)]bis[N-(propan-2-yl)propan-2-amine]
• VRSFIFVYZVUBLG-UHFFFAOYSA-N
• Bis(2-diisopropylaminoethyl)sulfide
• 2-Propanamine,N,N'-(thiodi-2,1-ethanediyl)bis[N-(1-methylethyl)- (9CI)

• Inchi： 1S/C16H36N2S/c1-13(2)17(14(3)4)9-11-19-12-10-18(15(5)6)16(7)8/h13-16H,9-12H2,1-8H3
• InChI Key： VRSFIFVYZVUBLG-UHFFFAOYSA-N
• SMILES： S(CCN(C(C)C)C(C)C)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 288.26018
• Monoisotopic Mass: 288.25992033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 31.8Ų

Experimental Properties

• PSA: 6.48